Bis-(2-decylsulfanyl-ethyl)-amine

• CAS No.: 540527-91-1
• Molecular Formula: C24H51NS2
• Molecular Weight: 417.8 g/mol
• IUPAC Name: 2-decylsulfanyl-N-(2-decylsulfanylethyl)ethanamine
• InChI: InChI=1S/C24H51NS2/c1-3-5-7-9-11-13-15-17-21-26-23-19-25-20-24-27-22-18-16-14-12-10-8-6-4-2/h25H,3-24H2,1-2H3
• InChI Key: ADLIYOSOFSGTIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCSCCNCCSCCCCCCCCCC

Description

Bis-(2-decylsulfanyl-ethyl)-amine is a useful research compound. Its molecular formula is C24H51NS2 and its molecular weight is 417.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of NaOH (3 g, 75 mmol) and decanethiol (15.5 ml, 75 mmol) in ethanol (75 ml) was added to a solution of bis(2-chloroethyl)amine hydrochloride (4.4 g, 25 mmol) in ethanol (50 ml) at 0° C. The solution was stirred for 2 hours at 0° C. and then for another 16 h at room temperature. After filtering, the filtrate was evaporated to dryness. The residue was taken up with dry ether and filtered again. After evaporation of the solvent under vacuum, the product remained as a colourless semi-solid. Yield: 9.4 g (90%). 1H-NMR (CDCl3) δ 0.87 (6H, t, CH3), 1.25-1.4 (28H, m, SC2H4C7H14CH3), 1.56 (4H, qn, SCH2CH2C8H17), 1.88 (1H, s, NH), 2.52 (4H, qt, SHCH2C9H19), 2.69 (4H, t, SCH2CH2NH), 2.82 (4H, t, NCH2).